Cas no 406470-73-3 (methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate)

methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate structure
406470-73-3 structure
Product Name:methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate
CAS No:406470-73-3
MF:C11H10N4O4
MW:262.22150182724
MDL:MFCD03302400
CID:3058242
PubChem ID:949692
Update Time:2025-04-21

methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Nitro-[1,2,4]triazol-1-ylmethyl)-benzoic acid methyl ester
    • methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate
    • CCG-116636
    • STK298486
    • AKOS000305867
    • methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
    • CS-0301963
    • methyl 3-[(3-nitro-1,2,4-triazol-1-yl)methyl]benzoate
    • Oprea1_376921
    • BBL037872
    • Methyl3-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)benzoate
    • 406470-73-3
    • Methyl 3-((3-nitro-1H-1,2,4-triazol-1-yl)methyl)benzoate
    • EN300-229001
    • MDL: MFCD03302400
    • Inchi: 1S/C11H10N4O4/c1-19-10(16)9-4-2-3-8(5-9)6-14-7-12-11(13-14)15(17)18/h2-5,7H,6H2,1H3
    • InChI Key: XICVJHWVDUIFOS-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(=C1)CN1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 262.07020481Da
  • Monoisotopic Mass: 262.07020481Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 103Ų

methyl 3-(3-nitro-1H-1,2,4-triazol-1-yl)methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-229001-0.05g
methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
406470-73-3 95%
0.05g
$46.0 2024-06-20
Enamine
EN300-229001-0.1g
methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
406470-73-3 95%
0.1g
$73.0 2024-06-20
Enamine
EN300-229001-0.25g
methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
406470-73-3 95%
0.25g
$105.0 2024-06-20
Enamine
EN300-229001-0.5g
methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
406470-73-3 95%
0.5g
$197.0 2024-06-20
Enamine
EN300-229001-1.0g
methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
406470-73-3 95%
1.0g
$284.0 2024-06-20
Enamine
EN300-229001-2.5g
methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
406470-73-3 95%
2.5g
$558.0 2024-06-20
Enamine
EN300-229001-5.0g
methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
406470-73-3 95%
5.0g
$825.0 2024-06-20
Enamine
EN300-229001-10.0g
methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
406470-73-3 95%
10.0g
$1224.0 2024-06-20
Enamine
EN300-229001-1g
methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
406470-73-3
1g
$284.0 2023-09-15
Enamine
EN300-229001-5g
methyl 3-[(3-nitro-1H-1,2,4-triazol-1-yl)methyl]benzoate
406470-73-3
5g
$825.0 2023-09-15
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd